Cas no 941915-88-4 (N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide)

• Product Name: N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide
• CAS No: 941915-88-4
• MF: C₂₀H₁₉FN₂O₃S₂
• MW: 418.504865884781
• CID: 6204476
• PubChem ID: 16850094
• Update Time: 2025-05-30

N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide
• SR-01000912972-1
• SR-01000912972
• N-[4-({[(4-fluorophenyl)methyl]sulfanyl}methyl)-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide
• 941915-88-4
• F2468-0268
• N-(4-(((4-fluorobenzyl)thio)methyl)thiazol-2-yl)-2,3-dimethoxybenzamide
• AKOS024650336
• N-[4-[(4-fluorophenyl)methylsulfanylmethyl]-1,3-thiazol-2-yl]-2,3-dimethoxybenzamide

• Inchi： 1S/C20H19FN2O3S2/c1-25-17-5-3-4-16(18(17)26-2)19(24)23-20-22-15(12-28-20)11-27-10-13-6-8-14(21)9-7-13/h3-9,12H,10-11H2,1-2H3,(H,22,23,24)
• InChI Key： SFAYMBVAVXAOIH-UHFFFAOYSA-N
• SMILES： S(CC1=CSC(=N1)NC(C1C=CC=C(C=1OC)OC)=O)CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 418.08211298g/mol
• Monoisotopic Mass: 418.08211298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Additional information on N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide

Comprehensive Overview of N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide (CAS No. 941915-88-4)

N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide, with the CAS number 941915-88-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the 4-fluorophenyl and dimethoxybenzamide moieties, contribute to its potential applications in drug discovery and development.

In recent years, the scientific community has shown increasing interest in thiazole-based compounds due to their role in modulating various biological pathways. Researchers are particularly intrigued by the sulfanyl and fluorophenyl groups in N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide, as these functional groups are often associated with enhanced pharmacokinetic properties. This compound is frequently discussed in the context of targeted therapy and small molecule inhibitors, which are hot topics in modern medicinal chemistry.

The synthesis of CAS No. 941915-88-4 involves multi-step organic reactions, including the incorporation of the thiazole ring and the dimethoxybenzamide scaffold. These synthetic strategies are often explored in academic and industrial settings to optimize yield and purity. Given the growing demand for highly specific bioactive molecules, this compound has been studied for its potential interactions with enzymes and receptors, making it a candidate for further preclinical evaluation.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide?" While definitive clinical applications are still under investigation, preliminary studies suggest its relevance in inflammatory diseases and metabolic disorders. The fluorophenyl group, in particular, is known to enhance binding affinity to certain biological targets, which aligns with current trends in precision medicine.

Another area of interest is the structure-activity relationship (SAR) of N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide. Researchers are keen to understand how modifications to its thiazole or benzamide components could influence its biological efficacy. This aligns with broader industry trends focusing on rational drug design and computational chemistry, where molecules like this are modeled to predict their behavior in biological systems.

From an analytical perspective, CAS No. 941915-88-4 is characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are critical for research applications. The compound's stability under various conditions is also a topic of discussion, particularly in forums dedicated to pharmaceutical formulation.

In summary, N-4-({(4-fluorophenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2,3-dimethoxybenzamide represents a promising avenue for scientific exploration. Its unique chemical profile and potential biological activities make it a subject of ongoing research, particularly in the fields of medicinal chemistry and drug development. As the scientific community continues to uncover its properties, this compound may play a pivotal role in addressing unmet medical needs.